Cas no 142810-49-9 (N-(4-Chlorophenyl)cyclohexanecarboxamide)

• Product Name: N-(4-Chlorophenyl)cyclohexanecarboxamide
• CAS No: 142810-49-9
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• MDL: MFCD00448186
• CID: 135894
• PubChem ID: 849010
• Update Time: 2025-08-05

N-(4-Chlorophenyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)cyclohexanecarboxamide
• Cyclohexanecarboxamide,N-(4-chlorophenyl)-
• RVJKIPFPMXENNO-UHFFFAOYSA-N
• HMS1584P18
• STK208026
• 6988AA
• N-(4-chlorophenyl)-cyclohexanecarboxamide
• ST2413552
• Cyclohexanecarboxamide, N-(4-chlorophenyl)-
• J3.556.903K
• 10.14272/RVJKIPFPMXENNO-UHFFFAOYSA-N
• doi:10.14272/RVJKIPFPMXENNO-UHFFFAOYSA-N
• CS-0155339
• C72679
• DTXSID60357269
• 142810-49-9
• AO-548/06840030
• SR-01000229528
• SR-01000229528-1
• AKOS002960598
• DS-2108
• DB-361135

• MDL： MFCD00448186
• Inchi： 1S/C13H16ClNO/c14-11-6-8-12(9-7-11)15-13(16)10-4-2-1-3-5-10/h6-10H,1-5H2,(H,15,16)
• InChI Key： RVJKIPFPMXENNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 237.09200
• Monoisotopic Mass: 237.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.206
• Boiling Point: 413.6°C at 760 mmHg
• Flash Point: 203.9°C
• Refractive Index: 1.588
• PSA: 29.10000
• LogP: 3.93180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Chlorophenyl)cyclohexanecarboxamide

N-(4-Chlorophenyl)cyclohexanecarboxamide: A Comprehensive Overview

N-(4-Chlorophenyl)cyclohexanecarboxamide, identified by the CAS registry number 142810-49-9, is a compound of significant interest in both academic and industrial research. This compound belongs to the class of amides, specifically a cyclohexanecarboxamide derivative, where the carboxylic acid group is substituted with a 4-chlorophenyl amine. The structure of this compound is characterized by a cyclohexane ring attached to a carboxamide group, which in turn is connected to a chlorophenyl moiety. The presence of the chlorine atom at the para position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical and biological studies.

The synthesis of N-(4-Chlorophenyl)cyclohexanecarboxamide typically involves a multi-step process, often starting with the preparation of cyclohexanecarboxylic acid. This intermediate is then converted into its corresponding acid chloride or activated ester, which undergoes nucleophilic substitution with 4-chloroaniline to yield the final amide product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

From a pharmacological perspective, N-(4-Chlorophenyl)cyclohexanecarboxamide has been explored for its potential as a bioactive molecule. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for drug development. For instance, research published in 2023 highlighted its ability to modulate histone deacetylase (HDAC) activity, suggesting its potential application in epigenetic therapy. Furthermore, computational modeling studies have revealed that the compound's cyclohexane ring and chlorophenyl group contribute significantly to its binding affinity and selectivity towards specific protein targets.

In addition to its pharmacological applications, N-(4-Chlorophenyl)cyclohexanecarboxamide has found utility in materials science. Its amide functional group makes it suitable for use in polymeric materials, where it can serve as a building block for high-performance polymers with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers for use in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The environmental impact of N-(4-Chlorophenyl)cyclohexanecarboxamide has also been a topic of interest. Studies conducted in 2023 have assessed its biodegradability under various environmental conditions, revealing that it undergoes microbial degradation under aerobic conditions. These findings are crucial for evaluating its safety profile and ensuring sustainable practices in its production and disposal.

In conclusion, N-(4-Chlorophenyl)cyclohexanecarboxamide (CAS No. 142810-49-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure lends itself to innovative uses in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.